Cas no 2228786-72-7 (2,2-difluoro-3-(2-fluoro-3-methylphenyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(2-fluoro-3-methylphenyl)propanoic acid
• CAS No: 2228786-72-7
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 6111150
• PubChem ID: 165834841
• Update Time: 2025-05-20

2,2-difluoro-3-(2-fluoro-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-fluoro-3-methylphenyl)propanoic acid
• EN300-1960464
• 2228786-72-7

• Inchi： 1S/C10H9F3O2/c1-6-3-2-4-7(8(6)11)5-10(12,13)9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： RVQSSIIWIRJNBU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC=C(C)C=1F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-3-(2-fluoro-3-methylphenyl)propanoic acid

Compound Overview: 2,2-Difluoro-3-(2-Fluoro-3-Methylphenyl)Propanoic Acid (CAS No. 2228786-72-7)

Introduction to 2,2-Difluoro-3-(2-Fluoro-3-Methylphenyl)Propanoic Acid

2,2-Difluoro-3-(2-fluoro-3-methylphenyl)propanoic acid, a compound with the CAS registry number 2228786-72-7, is an organic compound characterized by its unique structure and potential applications in various fields. This compound belongs to the class of fluorinated aromatic acids, which have gained significant attention in recent years due to their versatile properties and roles in chemical synthesis. The molecule consists of a propanoic acid backbone substituted with two fluorine atoms at the second carbon and a fluorinated methylphenyl group at the third carbon. This structural arrangement imparts distinct chemical and physical properties, making it a subject of interest in both academic and industrial research.

Structural Analysis and Synthesis

The synthesis of 2,2-difluoro-3-(2-fluoro-3-methylphenyl)propanoic acid involves a series of carefully designed reactions to achieve the desired substitution pattern. The core structure is built through the incorporation of fluorine atoms, which are introduced via electrophilic fluorination or nucleophilic substitution reactions. The methylphenyl group is typically attached via coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, ensuring high regioselectivity. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these reactions, enabling the production of this compound in larger quantities for research and development purposes.

Applications in Pharmaceutical Research

One of the most promising applications of CAS No. 2228786-72-7 lies in the field of pharmaceuticals. The compound's structure suggests potential activity as a modulator of G-protein coupled receptors (GPCRs) or as a component in drug delivery systems. Fluorinated compounds are known for their ability to enhance drug stability and bioavailability, making them valuable in medicinal chemistry. Recent studies have explored the use of this compound as a lead molecule for developing anti-inflammatory agents and neuroprotective drugs, highlighting its therapeutic potential.

Role in Material Science and Polymer Chemistry

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Environmental Considerations and Safety Profile

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Conclusion and Future Directions

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